Cas no 136410-07-6 (5-butoxy-1-(phenylcarbonyl)pyrrolidin-2-one)

• Product Name: 5-butoxy-1-(phenylcarbonyl)pyrrolidin-2-one
• CAS No: 136410-07-6
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 1239490
• PubChem ID: 3077938
• Update Time: 2025-04-20

5-butoxy-1-(phenylcarbonyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-butoxy-1-(phenylcarbonyl)pyrrolidin-2-one
• 1-benzoyl-5-butoxypyrrolidin-2-one
• DTXSID50929393
• BRN 4754760
• (+-)-1-Benzoyl-5-butoxy-2-pyrrolidinone
• 136410-07-6
• 2-Pyrrolidinone, 1-benzoyl-5-butoxy-, (+-)-
• SCHEMBL9821158

• Inchi： 1S/C15H19NO3/c1-2-3-11-19-14-10-9-13(17)16(14)15(18)12-7-5-4-6-8-12/h4-8,14H,2-3,9-11H2,1H3
• InChI Key： QBWUPSLEXNZMFG-UHFFFAOYSA-N
• SMILES： O(CCCC)C1CCC(N1C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 261.13657
• Monoisotopic Mass: 261.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 404.6°C at 760 mmHg
• Flash Point: 198.5°C
• Refractive Index: 1.55
• PSA: 46.61